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Compound of Interest

Compound Name: Gadolinium--palladium (3/2)

Cat. No.: B15476197 Get Quote

For Researchers, Scientists, and Professionals in Materials Science

This technical guide provides a comprehensive analysis of the crystal structure of the

intermetallic compound Gadolinium-Palladium (3/2), with the chemical formula Gd₃Pd₂. This

document details the crystallographic data, experimental protocols for its synthesis and

characterization, and a visual representation of the experimental workflow.

Introduction
Gadolinium-palladium alloys are part of a broader class of rare earth-transition metal

intermetallic compounds that exhibit a range of interesting magnetic and structural properties.

The Gd₃Pd₂ phase is of particular interest for its specific crystallographic arrangement.

Understanding the precise crystal structure is fundamental to elucidating its physical properties

and exploring potential applications.

Crystal Structure and Quantitative Data
Gd₃Pd₂ crystallizes in the tetragonal crystal system, belonging to the P4/mbm space group

(No. 127). The structure is three-dimensional and features two inequivalent gadolinium sites

and one palladium site.

Table 1: Crystallographic Data for Gd₃Pd₂
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Parameter Value

Crystal System Tetragonal

Space Group P4/mbm

a 7.76 Å

c 3.84 Å

Formula Units/Unit Cell (Z) 2

Table 2: Atomic Coordinates and Wyckoff Positions

Atom
Wyckoff
Position

x y z

Gd(1) 2a 0 0 0

Gd(2) 4h 0.175 0.675 0.5

Pd 4g 0.385 0.885 0

Table 3: Interatomic Distances and Coordination

Bond Bond Length (Å)
Coordination Geometry of
Central Atom

Gd(1)-Pd 3.10 Square Co-planar

Gd(2)-Pd 3.02 (x2), 3.08 (x4) 6-coordinate

Pd-Gd - 8-coordinate

Experimental Protocols
The definitive structural analysis of Gd₃Pd₂ was established through synthesis of the

intermetallic compound followed by X-ray diffraction studies. The following sections detail the

methodologies employed.
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Synthesis: Arc Melting
The synthesis of polycrystalline Gd₃Pd₂ samples is typically achieved via arc melting.

Starting Materials: High-purity gadolinium (99.9%) and palladium (99.9%) are used as

starting materials.

Stoichiometric Preparation: The elements are weighed in a 3:2 stoichiometric ratio.

Melting Procedure: The mixture is melted in an arc furnace on a water-cooled copper hearth

under an inert argon atmosphere to prevent oxidation. The sample is typically melted and re-

melted several times, with the button being flipped between each melting, to ensure

homogeneity.

Annealing: To promote the formation of a single-phase, well-ordered crystalline structure, the

as-cast sample is annealed. This involves sealing the sample in an evacuated quartz tube

and heating it at a sub-solidus temperature (e.g., 600-800 °C) for an extended period (e.g.,

one week), followed by quenching in cold water.

Structural Characterization: X-ray Diffraction (XRD)
The crystal structure of the synthesized Gd₃Pd₂ is determined using X-ray powder diffraction.

Sample Preparation: A portion of the annealed ingot is ground into a fine powder.

Data Collection: The powder sample is mounted in a powder diffractometer. A

monochromatic X-ray beam (commonly Cu Kα radiation) is directed at the sample, and the

intensity of the diffracted X-rays is measured as a function of the diffraction angle (2θ).

Phase Analysis: The resulting diffraction pattern is analyzed to identify the crystalline phases

present. The peak positions and intensities are compared with databases of known crystal

structures.

Structure Refinement: For a detailed structural analysis, the experimental diffraction pattern

is indexed to determine the unit cell parameters. A Rietveld refinement is then performed to

refine the atomic positions and other structural parameters to achieve the best fit between

the observed and calculated diffraction patterns.
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Visualizations
Experimental Workflow for Gd₃Pd₂ Analysis
The following diagram illustrates the logical flow of the experimental procedures for the

synthesis and structural characterization of Gd₃Pd₂.
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Experimental workflow for Gd₃Pd₂ synthesis and analysis.
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This comprehensive guide provides the foundational knowledge for the crystal structure

analysis of Gd₃Pd₂. The detailed experimental protocols and quantitative data serve as a

valuable resource for researchers and scientists working with rare earth intermetallic

compounds.

To cite this document: BenchChem. [In-Depth Technical Guide: Crystal Structure of
Gadolinium-Palladium (3/2)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15476197#gadolinium-palladium-3-2-crystal-
structure-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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